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Compound of Interest

Compound Name: Tcs 5861528

CAS No.: 332117-28-9

Cat. No.: B1682950

Get Quote

An Application Guide for the Preparation and Handling of TCS 5861528 Stock Solutions in

DMSO

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a foundational step for reproducible and reliable experimental results. This

guide provides a detailed protocol and best practices for preparing, storing, and handling stock

solutions of the TRPA1 antagonist, TCS 5861528, using dimethyl sulfoxide (DMSO) as the

solvent.

Introduction to TCS 5861528
TCS 5861528 is a potent and selective antagonist of the Transient Receptor Potential Ankryin 1

(TRPA1) ion channel.[1][2][3][4][5] It effectively blocks channel activation by agonists such as

allyl isothiocyanate (AITC) and 4-hydroxynonenal (4-HNE), with reported IC50 values of 14.3

µM and 18.7 µM, respectively.[1][2][4][5] Due to its ability to attenuate mechanical

hypersensitivity in preclinical models of diabetic neuropathy, TCS 5861528 is a valuable tool for

pain research and drug discovery.[1][3]
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The chemical and physical properties of TCS 5861528 are summarized in the table below.

Property Value

Chemical Name

(R)-N-(4-(sec-butyl)phenyl)-2-(1,3-dimethyl-2,6-

dioxo-2,3-dihydro-1H-purin-7(6H)-

yl)acetamide[6]

Alternative Name

2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-

purin-7-yl)-N-[4-(1-

methylpropyl)phenyl]acetamide

CAS Number 332117-28-9[3][4]

Molecular Weight 369.42 g/mol

Purity ≥98% (HPLC)

Solubility in DMSO
≥ 76 mg/mL (with sonication and warming)[2],

15 mg/mL[3]

Solid Storage Room Temperature[2]

Solid Stability ≥ 4 years[3]

The Role of DMSO as a Solvent
DMSO is a powerful, polar aprotic solvent widely used in biological research for its ability to

dissolve a broad range of organic compounds, including many that are poorly soluble in

aqueous solutions.[7] However, its unique properties necessitate careful handling. DMSO is

hygroscopic, meaning it readily absorbs moisture from the air, which can affect the

concentration of your stock solution over time.[8][9] It is also known to readily penetrate the

skin, potentially carrying dissolved substances with it.[8] Therefore, appropriate personal

protective equipment (PPE) is essential.

Protocol for Preparing a 10 mM TCS 5861528 Stock
Solution in DMSO
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of TCS
5861528. This concentration is a common starting point for subsequent dilutions to working
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concentrations for various in vitro assays.

Materials and Equipment
TCS 5861528 (solid powder)

Anhydrous, high-purity DMSO (≥99.9%)

Calibrated analytical balance

Volumetric flask (Class A)

Sterile, amber glass vials with PTFE-lined screw caps

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant

gloves

Step-by-Step Procedure
Pre-calculation and Weighing:

The goal is to prepare a 10 mM stock solution. Using the molecular weight of TCS
5861528 (369.42 g/mol ), the required mass can be calculated. For example, to prepare 1

mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 369.42 g/mol = 0.0036942 g = 3.69 mg

For improved accuracy, especially when preparing larger volumes, it is recommended to

weigh a slightly larger mass (e.g., 10 mg) and adjust the volume of DMSO accordingly.[10]

Tare the analytical balance with a clean weigh boat. Carefully weigh out the desired

amount of TCS 5861528 powder. Record the exact mass.
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Dissolution:

Transfer the weighed TCS 5861528 powder to a volumetric flask of the appropriate size.

Add a portion of the calculated volume of DMSO to the flask.

Gently vortex the solution to facilitate dissolution.

To aid dissolution, especially for higher concentrations, brief sonication in a water bath (5-

10 minutes) and gentle warming (to 37°C) can be applied.[2] Avoid excessive heating, as it

may degrade the compound.

Once the solid is fully dissolved, add DMSO to the final desired volume. Ensure the

solution is clear and free of any visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles that can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes.[11]

Dispense the stock solution into sterile, amber glass vials with PTFE-lined screw caps.[12]

The amber glass protects the compound from potential light-induced degradation, and the

PTFE-lined cap provides a secure seal to prevent solvent evaporation.[12][13]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.[14]

For short-term storage (up to 1 month), aliquots can be stored at -20°C. For long-term

storage (up to 6 months), -80°C is recommended.[2]

The following diagram illustrates the workflow for preparing the TCS 5861528 stock solution.
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Workflow for TCS 5861528 Stock Solution Preparation

Quality Control and Best Practices
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To ensure the integrity and reproducibility of your experiments, adhere to the following best

practices:

Solvent Purity: Always use anhydrous, high-purity DMSO (≥99.9%). Water content in DMSO

can affect the solubility and stability of the compound.

Accurate Measurements: Use calibrated balances and pipettes for all measurements.[10][12]

For the highest accuracy in preparing solutions, utilize volumetric flasks.[10]

Proper Labeling: All stock solution vials should be clearly and durably labeled with the

compound name, concentration, solvent, date of preparation, and storage conditions.[14]

Avoid Contamination: Use sterile techniques and materials to prevent microbial or chemical

contamination of your stock solution.

Handling DMSO: Always wear appropriate PPE, including gloves, a lab coat, and safety

goggles, when handling DMSO and DMSO-based solutions.[15] Work in a well-ventilated

area or a chemical fume hood.[15]

Safety Precautions
DMSO: As mentioned, DMSO can facilitate the absorption of chemicals through the skin.[8]

In case of skin contact, wash the affected area thoroughly with water for at least 15 minutes.

[15]

TCS 5861528: The toxicological properties of TCS 5861528 may not be fully characterized.

Treat it as a potentially hazardous substance. Avoid inhalation of the powder and direct

contact with skin and eyes.

The logical relationship between safety, preparation, and storage is depicted in the diagram

below.
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Interconnectivity of Key Procedural Stages

Conclusion
The preparation of a reliable stock solution of TCS 5861528 in DMSO is a critical first step for

any subsequent experimental work. By following this detailed protocol and adhering to the

outlined best practices and safety precautions, researchers can ensure the quality and

consistency of their stock solutions, leading to more accurate and reproducible scientific

outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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